Cas no 329079-02-9 ((Cyclododecylideneamino) 4-methoxybenzoate)

• Product Name: (Cyclododecylideneamino) 4-methoxybenzoate
• CAS No: 329079-02-9
• MF: C₂₀H₂₉NO₃
• MW: 331.449166059494
• CID: 5155853
• Update Time: 2025-07-15

(Cyclododecylideneamino) 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• N-CYCLODODECYLIDEN-N-[(4-METHOXYBENZOYL)OXY]AMINE
• 1-([(4-METHOXYBENZOYL)OXY]IMINO)CYCLODODECANE
• cyclododecylideneamino 4-methoxybenzoate
• (cyclododecylideneamino) 4-methoxybenzoate
• cyclododecylideneamino4-methoxybenzoate
• (Cyclododecylideneamino) 4-methoxybenzoate

• Inchi： 1S/C20H29NO3/c1-23-19-15-13-17(14-16-19)20(22)24-21-18-11-9-7-5-3-2-4-6-8-10-12-18/h13-16H,2-12H2,1H3
• InChI Key： WOOZHZBBQODBMS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)/N=C1\CCCCCCCCCCC\1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 6.2
• Topological Polar Surface Area: 47.9

Additional information on (Cyclododecylideneamino) 4-methoxybenzoate

(Cyclododecylideneamino) 4-methoxybenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 329079-02-9, known as (Cyclododecylideneamino) 4-methoxybenzoate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered attention in recent years due to its unique structural properties and potential applications in drug development and biochemical research. The presence of a cyclododecylideneamino moiety alongside a 4-methoxybenzoate group imparts distinct physicochemical characteristics, making it a valuable scaffold for designing novel therapeutic agents.

In the realm of chemical biology, the exploration of such multifunctional compounds is pivotal for addressing complex biological challenges. The structural motif of (Cyclododecylideneamino) 4-methoxybenzoate offers a balance between lipophilicity and polar interactions, which are critical factors in drug design. This balance enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby facilitating the development of targeted therapies.

Recent studies have highlighted the potential of derivatives of 4-methoxybenzoic acid in modulating various biological pathways. The methoxy group at the para position of the benzoate ring increases the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This property is particularly advantageous in drug delivery systems where efficient uptake by target cells is essential.

The cyclododecylideneamino group introduces a rigid, cyclic structure that can stabilize the conformation of the molecule, thereby enhancing its binding affinity to biological targets. This structural feature is reminiscent of other successful pharmacophores that have been incorporated into drugs used to treat a variety of diseases. The combination of these two functional groups makes (Cyclododecylideneamino) 4-methoxybenzoate a promising candidate for further investigation.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that target the underlying mechanisms of these diseases.

In vitro studies have demonstrated that derivatives of 4-methoxybenzoic acid can exhibit inhibitory activity against various kinases. The lipophilic nature of these compounds allows them to penetrate cell membranes effectively, while their ability to bind to kinase active sites provides a mechanism for inhibition. The cyclododecylideneamino group contributes to the stability and specificity of this interaction, making it an attractive feature for drug design.

Another exciting application of (Cyclododecylideneamino) 4-methoxybenzoate is in the field of neurobiology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins in the brain. These aggregates disrupt neural function and lead to progressive cognitive decline. Small molecules that can prevent or reverse protein aggregation have shown promise as potential therapeutics.

The structural features of (Cyclododecylideneamino) 4-methoxybenzoate make it a suitable candidate for interfering with protein-protein interactions involved in neurodegeneration. By binding to specific residues on misfolded proteins, this compound could prevent their aggregation or promote their degradation. Preliminary research suggests that derivatives of this molecule may be able to cross the blood-brain barrier, which is essential for treating neurodegenerative diseases.

The synthesis of (Cyclododecylideneamino) 4-methoxybenzoate presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic chemistry have made it possible to streamline these processes, making it more feasible to produce this compound on a larger scale.

The use of computational methods has also played a significant role in designing efficient synthetic strategies for complex molecules like (Cyclododecylideneamino) 4-methoxybenzoate. Molecular modeling techniques allow researchers to predict how different functional groups will interact with each other, providing insights into optimal reaction conditions and intermediates. These computational tools have accelerated the discovery process and reduced the time required for drug development.

In conclusion, (Cyclododecylideneamino) 4-methoxybenzoate (CAS number: 329079-02-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments.